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Compound of Interest

Compound Name: 2-(Chloromethyl)-4-methylaniline

Cat. No.: B8465793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-4-methylaniline, a key

chemical intermediate in the pharmaceutical and dye industries. The document details its

chemical and physical properties, safety information, and primary applications. A significant

focus is placed on its role as a precursor in the synthesis of active pharmaceutical ingredients,

including certain HIV-1 reverse transcriptase inhibitors. This guide also includes illustrative

experimental protocols for its synthesis and a diagrammatic representation of the mechanism

of action for non-nucleoside reverse transcriptase inhibitors, a class of drugs for which this

compound serves as a building block.

Chemical and Physical Properties
2-Chloro-4-methylaniline, also known as 2-chloro-p-toluidine or 4-amino-3-chlorotoluene, is an

aromatic amine with the chemical formula C₇H₈ClN.[1] It presents as a colorless to pale yellow

or brown liquid.[2][3] This compound is sparingly soluble in water but soluble in methanol.[2][4]

Table 1: Chemical Identifiers for 2-Chloro-4-methylaniline
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Identifier Value

CAS Number 615-65-6

Molecular Formula C₇H₈ClN[1]

Molecular Weight 141.60 g/mol [1]

IUPAC Name 2-chloro-4-methylaniline[1]

Synonyms 2-Chloro-p-toluidine, 4-Amino-3-chlorotoluene[1]

InChI
InChI=1S/C7H8ClN/c1-5-2-3-7(9)6(8)4-5/h2-

4H,9H2,1H3[1]

InChIKey XGYLSRFSXKAYCR-UHFFFAOYSA-N[1]

Canonical SMILES CC1=CC(=C(C=C1)N)Cl[1]

Table 2: Physical and Chemical Properties of 2-Chloro-4-methylaniline

Property Value

Melting Point 7 °C (lit.)[4]

Boiling Point 223-225 °C (lit.)[4]

Density 1.151 g/mL at 25 °C (lit.)[4]

Refractive Index n20/D 1.575 (lit.)[4]

Flash Point 99 °C (closed cup)[4]

Solubility
Sparingly soluble in water, soluble in methanol.

[2][4]

Synthesis and Reactions
2-Chloro-4-methylaniline is primarily synthesized through the chlorination of p-toluidine or the

reduction of 2-chloro-4-nitrotoluene. The choice of synthetic route can depend on the

availability of starting materials and the desired scale of production.
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Illustrative Synthesis Workflow
The following diagram outlines a common synthetic pathway for 2-Chloro-4-methylaniline

starting from 4-nitrotoluene.

Step 1: Chlorination Step 2: Reduction

4-Nitrotoluene

2-Chloro-4-nitrotoluene

  Cl2, I2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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